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Compound of Interest

Compound Name: Boc-D-Lys(Fmoc)-OH

Cat. No.: B558490

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Na-Boc-
Ne-Fmoc-D-lysine (Boc-D-Lys(Fmoc)-OH), a critical building block in solid-phase peptide
synthesis (SPPS). Understanding the solubility of this reagent is paramount for optimizing
coupling efficiencies, preventing aggregation, and ensuring the successful synthesis of high-
purity peptides. This document presents quantitative and qualitative solubility data, detailed
experimental protocols for solubility determination, and a workflow for its primary application in
peptide synthesis.

Physicochemical Properties

Property Value

_ Na-(tert-Butoxycarbonyl)-Ne-(9-
Chemical Name )
fluorenylmethoxycarbonyl)-D-lysine

CAS Number 115186-31-7

Molecular Formula C26H32N206

Molecular Weight 468.54 g/mol
Appearance White to off-white powder

Solubility Data
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The solubility of Boc-D-Lys(Fmoc)-OH is crucial for its effective use in peptide synthesis,

where solvents like N,N-Dimethylformamide (DMF) and Dichloromethane (DCM) are

commonplace. While extensive quantitative data for the D-isomer is not readily available in

published literature, the solubility of its enantiomer, Boc-L-Lys(Fmoc)-OH, in achiral solvents is

expected to be identical. The following tables summarize the available quantitative and

qualitative solubility data.

Quantitative Solubility Data

Note: Data presented below is for the L-isomer, Fmoc-L-Lys(Boc)-OH, and serves as a strong

proxy for the D-isomer's solubility in achiral solvents.

Solvent

Solubility (mg/mL)

Molar
Concentration
(mM)

Method

Dimethyl Sulfoxide

=100.8[1] >215.1
(DMSO0)
Dimethyl Sulfoxide Ultrasonic assistance
100[2] 213.43
(DMSO) may be needed
Dimethyl Sulfoxide Sonication is
90 192.09
(DMSO) recommended
Ethanol (EtOH) =>51[1] >108.8
Ethanol (EtOH) 223.2[3] 249.5
Water >4.69[1] >10.0
Qualitative Solubility Data
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Solvent Solubility Description Sourcel/Notes

1 mmole (468.54 mq)
N,N-Dimethylformamide (DMF)  Clearly soluble dissolves in 2 mL, which is
approximately 234 mg/mL.

Chloroform (CHCIs) Soluble [4]
Dichloromethane (DCM) Soluble [4]
Ethyl Acetate (EtOAC) Soluble [4]
Acetone Soluble [4]
Water Insoluble/Slightly Soluble [31[4]

Experimental Protocols

For instances where specific solubility data is required in a novel solvent system, a
standardized experimental protocol is necessary. The following is a detailed methodology for
determining the solubility of Boc-D-Lys(Fmoc)-OH.

Protocol: Determination of Solubility via the Shake-Flask
Method and HPLC Analysis

1. Objective: To determine the saturation solubility of Boc-D-Lys(Fmoc)-OH in a specific
solvent at a controlled temperature.

2. Materials:

Boc-D-Lys(Fmoc)-OH

Test solvent (e.g., DMF, DCM, Acetonitrile)

Vials with screw caps

Thermostatic shaker

Centrifuge

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.targetmol.com/compound/71989-26-9
https://www.targetmol.com/compound/71989-26-9
https://www.targetmol.com/compound/71989-26-9
https://www.targetmol.com/compound/71989-26-9
https://www.biobasic.com/peptides-solubility/
https://www.targetmol.com/compound/71989-26-9
https://www.benchchem.com/product/b558490?utm_src=pdf-body
https://www.benchchem.com/product/b558490?utm_src=pdf-body
https://www.benchchem.com/product/b558490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Syringe filters (0.22 pm)

e High-Performance Liquid Chromatography (HPLC) system with a UV detector

e Volumetric flasks and pipettes

3. Procedure:

o Preparation of Saturated Solution:

o

Add an excess amount of Boc-D-Lys(Fmoc)-OH to a vial.

Add a known volume of the test solvent.

[¢]

[e]

Seal the vial and place it in a thermostatic shaker at a constant temperature (e.g., 25 °C).

[e]

Shake the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

e Sample Preparation for HPLC:

[¢]

After equilibration, centrifuge the vial to pellet the undissolved solid.

[¢]

Carefully withdraw an aliquot of the supernatant.

[e]

Filter the supernatant through a 0.22 um syringe filter.

o

Dilute the filtered supernatant with a suitable solvent to a concentration within the linear
range of the HPLC calibration curve.

e HPLC Analysis:
o Prepare a series of standard solutions of Boc-D-Lys(Fmoc)-OH of known concentrations.

o Generate a calibration curve by plotting the peak area versus the concentration of the
standard solutions.

o Inject the diluted sample and determine its concentration from the calibration curve.

 Calculation of Solubility:
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o Solubility (mg/mL) = (Concentration from HPLC, mg/mL) x Dilution Factor

Visualization of Workflows
Solid-Phase Peptide Synthesis (SPPS) Workflow

The primary application of Boc-D-Lys(Fmoc)-OH is in solid-phase peptide synthesis, where it
is used to incorporate a D-lysine residue with an orthogonally protected side chain. The Boc
group on the alpha-amino group is removed under acidic conditions, while the Fmoc group on
the epsilon-amino group is removed under basic conditions, allowing for selective deprotection
and chain elongation or side-chain modification.
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Click to download full resolution via product page
Diagram 1: Solid-Phase Peptide Synthesis Cycle using Boc-D-Lys(Fmoc)-OH.

Solubility Determination Workflow

The following diagram illustrates the experimental workflow for determining the solubility of a
compound like Boc-D-Lys(Fmoc)-OH.
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Add excess Boc-D-Lys(Fmoc)-OH
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'
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thermostatic shaker
(e.g., 24-48h at 25°C)

'

Centrifuge to pellet
undissolved solid
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Filter supernatant
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Calculate solubility

Click to download full resolution via product page

Diagram 2: Experimental Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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